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An in-depth exploration of the history, physicochemical properties, and evaluation
methodologies of the TEGOSOFT® range of cosmetic emollients.

Executive Summary

The TEGOSOFT® brand, a cornerstone of the Evonik personal care portfolio, represents a
long-standing commitment to innovation in the field of cosmetic emollients. This technical guide
traces the historical development of the TEGOSOFT® line, from its origins within Th.
Goldschmidt AG to its current position as a diverse range of specialty esters. A key focus of this
guide is the brand's continuous evolution, marked by a significant shift towards natural,
sustainable, and enzymatically-produced emollients. This document provides researchers,
scientists, and drug development professionals with a comprehensive overview of the
physicochemical properties of various TEGOSOFT® emollients, detailed experimental
protocols for their evaluation, and a look into the logical frameworks that guide their
development and application.

Discovery and History: From Chemical Pioneers to
Sustainable Solutions

The story of TEGOSOFT® emollients is intrinsically linked to the history of Th. Goldschmidt
AG, a German chemical company founded in 1847.[1] A pivotal moment in the company's
history that laid the groundwork for its future in personal care was the production of emulsifiers,
such as Tegin® and Protegin®, which began after 1927.[1] This early expertise in lipid
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chemistry and emulsification technology was a critical precursor to the development of the
specialized esters that would later form the TEGOSOFT® range.

While the exact date of the first TEGOSOFT® branded product launch is not readily available in
public records, by the early 2000s, the brand was established as a key player in the cosmetic
ingredients market. A 2007 press release from Degussa (the successor to Goldschmidt and
predecessor to Evonik's specialty chemicals business) highlighted TEGOSOFT® LSE and
TEGOSOFT® PSE as examples of sugar esters derived from natural and plant-based starting
materials.[2] This indicates that from its early days, the TEGOSOFT® brand was associated
with a move towards natural and sustainable ingredients.

A significant milestone in the brand's history was the introduction of emollients produced via
"green chemistry." In 2010, Evonik launched TEGOSOFT® OER, an emollient manufactured
using an enzyme-catalyzed process. This innovative approach significantly reduced energy
consumption and waste compared to traditional chemical synthesis. This commitment to
sustainability was further solidified with the launch of products like TEGOSOFT® AC in 2013, a
100% vegetable-based emollient also produced using Evonik's enzymatic technology.[3]

The expansion of production for key emollients, such as TEGOSOFT® MM MB (Myristyl
Myristate) to Shanghai in 2022, underscores the global reach and continued focus on providing
a secure supply of sustainably produced ingredients to the personal care market. This strategic
move also highlights the brand's commitment to reducing its carbon footprint through the use of
renewable energy in its manufacturing processes.

The historical development of the TEGOSOFT® brand can be visualized as a progression from
foundational chemical expertise to a modern focus on sustainable and high-performance
cosmetic ingredients.
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Atimeline illustrating the key developmental stages of the TEGOSOFT® emollient brand.
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Physicochemical Properties of TEGOSOFT®
Emollients

The TEGOSOFT® range encompasses a wide variety of emollient esters, each with a unique
set of physicochemical properties tailored for specific cosmetic applications. These properties
are critical in determining the sensory profile, stability, and performance of the final formulation.
The following tables summarize key quantitative data for a selection of TEGOSOFT®
emollients.

Table 1: General Physicochemical Properties

TEGOSOFT® R Appearance Density (g/cm®*  Refractive
ame
Product (at 25°C) at 25°C) Index (at 25°C)
TEGOSOFT® Diethylhexyl Clear, colorless
o ~0.85 ~1.434
DEC Carbonate liquid
TEGOSOFT® C12-15 Alkyl Clear, colorless
o ~0.92 ~1.484
TN Benzoate liquid
Clear, colorless
TEGOSOFT® _
AC Isoamyl Cocoate  to slightly ~0.86 ~1.443
yellowish liquid
TEGOSOFT® Clear, slightly
Decyl Oleate ) ] ~0.86 ~1.455
DO yellowish oil
Isopropyl Clear, colorless
TEGOSOFT® M . o ~0.85 ~1.434
Myristate liquid
TEGOSOFT® Clear, yellowish
Oleyl Erucate ] ~0.87 ~1.466
OER oil
Isopropyl Clear, colorless
TEGOSOFT® P _ o ~0.85 ~1.438
Palmitate liquid
TEGOSOFT® Clear, colorless
Decyl Cocoate o ~0.85 ~1.442
DC liquid
Table 2: Rheological and Interfacial Properties
© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Viscosity ] Surface
TEGOSOFT® Spreading . .

(mPa-s at Polarity Tension (MN/m
Product Value

25°C) at 25°C)
TEGOSOFT® _ _

~7 High Medium ~29
DEC
TEGOSOFT® _ _

~12 Medium Very High ~32
TN
TEGOSOFT®

~6 High Low ~29
AC
TEGOSOFT® ]

~25 Medium Low ~ 32
DO
TEGOSOFT® M ~5 High Medium ~29
TEGOSOFT®

~ 45 Low Low ~ 33
OER
TEGOSOFT® P ~7 High Medium ~ 30
TEGOSOFT® ,

~9 High Low ~29
DC

Experimental Protocols

The characterization of TEGOSOFT® emollients relies on a suite of standardized and industry-
accepted experimental protocols. These methods are essential for quantifying the
physicochemical and sensory properties that dictate their performance in cosmetic
formulations.

Viscosity Measurement

Principle: Viscosity, a measure of a fluid's resistance to flow, is a critical parameter for
emollients as it influences the texture and application properties of a cosmetic product.
Rotational viscometers are commonly used to determine the dynamic viscosity of emollient
esters.
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Apparatus:

o Brookfield DV-11+ Pro Viscometer (or equivalent rotational viscometer)
o Appropriate spindle (e.g., CPA-40Z or similar for low-viscosity liquids)
o Temperature-controlled water bath

Methodology:

o Equilibrate the emollient sample to the desired temperature (typically 25°C) in the water
bath.

o Select a spindle and rotational speed that will yield a torque reading between 10% and 90%
of the instrument's full-scale range.

e Immerse the spindle into the emollient sample up to the marked immersion groove.
 Allow the spindle to rotate for a sufficient time to obtain a stable reading.

o Record the viscosity in milliPascal-seconds (mPa-s).

Spreadability Testing

Principle: Spreadability is a measure of the ease with which an emollient can be applied to a
surface. It is a key indicator of the sensory feel during application. A common method for
assessing spreadability involves measuring the diameter of the emollient on a standardized
surface over time. A more quantitative approach utilizes a texture analyzer.

Apparatus:

o Texture Analyzer (e.g., TA.XTplus) with a spreadability rig (e.g., TTC Spreadability Rig)
o Standardized application surface (e.g., glass plate, synthetic skin substrate)
Methodology:

» A defined volume of the emollient is placed in the female cone of the spreadability rig.
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o The male cone is brought down to penetrate the sample at a constant speed, extruding the
emollient.

e The force required to spread the emollient and the work of extrusion are measured.

e These values provide a quantitative measure of spreadability, with lower force and work
values indicating higher spreadability.

Sensory Panel Evaluation

Principle: Sensory evaluation by a trained panel of assessors provides a detailed profile of the
tactile and aesthetic properties of an emollient. This method, often guided by standards such as
ISO 8586, is crucial for understanding the consumer experience.[4]

Panelist Selection and Training:

e Recruit a panel of individuals with good sensory acuity and the ability to describe tactile
sensations.

» Train the panelists to identify and quantify specific sensory attributes of emollients, such as:

o

Spreadability: Ease of application on the skin.

[¢]

Absorbency: Rate at which the emollient is absorbed into the skin.

[e]

Greasiness/Qiliness: The amount of oily residue left on the skin.

[e]

Tackiness: The stickiness of the skin after application.

o

Softness/Smoothness: The perceived feel of the skin after application.

o Use reference standards to calibrate the panelists on the intensity scale for each attribute.
Evaluation Protocol:

» Provide panelists with coded samples of the emollients to be tested.

« Instruct panelists to apply a standardized amount of each emollient to a designated area of
their forearm.
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o At specified time points (e.g., immediately after application, 5 minutes, 15 minutes), panelists
rate the intensity of each sensory attribute on a linear scale (e.g., from 0 to 10).

e The data is collected and statistically analyzed to generate a sensory profile for each
emollient.

The workflow for a typical sensory panel evaluation can be visualized as follows:
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A flowchart outlining the key stages of a sensory panel evaluation for cosmetic emollients.
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Signaling Pathways and Mechanisms of Action

Emollients in the TEGOSOFT® range primarily exert their effects through physical mechanisms
at the surface of the stratum corneum. Their primary functions are to:

e Form a semi-occlusive film: This film reduces transepidermal water loss (TEWL), thereby
increasing skin hydration.

o Lubricate the skin surface: This reduces friction and improves the overall feel and
appearance of the skin.

o Fill intercellular spaces: This helps to smooth the skin's surface and improve its barrier
function.

While the primary mode of action is physical, the choice of emollient can influence the delivery
and efficacy of active ingredients in a formulation. The polarity of an emollient, for instance, can
affect its ability to solubilize and deliver certain active compounds into the upper layers of the
skin.

There is currently limited evidence to suggest that TEGOSOFT® emollients directly interact
with specific biological signaling pathways in the skin in the same way that a pharmacologically
active ingredient would. Their benefits are primarily derived from their ability to restore and
maintain the physical integrity of the skin barrier.

The logical relationship between the properties of a TEGOSOFT® emollient and its function in
a cosmetic formulation can be represented as follows:
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The influence of key physicochemical properties on the cosmetic function of TEGOSOFT®
emollients.

Conclusion

The TEGOSOFT® brand of emollients from Evonik has a rich history rooted in the chemical
innovations of Th. Goldschmidt AG. Over the decades, the brand has evolved to meet the
growing demand for high-performance, sensorially pleasing, and sustainable cosmetic
ingredients. The diverse range of TEGOSOFT® esters offers formulators a broad palette of
physicochemical properties to create products with tailored sensory profiles and functional
benefits. The rigorous evaluation of these emollients through detailed experimental protocols
ensures their quality and performance. As the personal care industry continues to move
towards more natural and environmentally conscious formulations, the TEGOSOFT® brand,
with its commitment to enzymatic production and renewable feedstocks, is well-positioned to
remain at the forefront of emollient technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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